Cas no 197712-58-6 (2,6-Pyridinedicarboxylicacid, 4-methyl-, 2,6-diethyl ester)

• Product Name: 2,6-Pyridinedicarboxylicacid, 4-methyl-, 2,6-diethyl ester
• CAS No: 197712-58-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 117179
• PubChem ID: 53428287
• Update Time: 2025-04-18

2,6-Pyridinedicarboxylicacid, 4-methyl-, 2,6-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylicacid, 4-methyl-, 2,6-diethyl ester
• diethyl 4-methylpyridine-2,6-dicarboxylate
• 2,6-pyridinedicarboxylic acid, 4-methyl-, diethyl ester
• 4-Méthyl-2,6-pyridinedicarboxylate de diéthyle
• Diethyl-4-methyl-2,6-pyridindicarboxylat
• 197712-58-6
• SCHEMBL862340
• DTXSID50699781
• J-400880

• Inchi： 1S/C12H15NO4/c1-4-16-11(14)9-6-8(3)7-10(13-9)12(15)17-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： MFXXSDGZFUOFGH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C=C(C(=O)OCC)N=1)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.142
• Boiling Point: 364.2°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.508
• PSA: 65.49